Cas no 1354545-57-5 (CEP-28122 MS SALT)
CEP-28122 MS SALT Chemical and Physical Properties
Names and Identifiers
-
- CEP28122 mesylate salt
- CID 121317040
- CEP-28122 monomesilate hydrochloride salt
- (1S,2S,3R,4R)-3-(5-chloro-2-((S)-1-methoxy-7-morpholino-6,7,8,9-tetrahydro-5H-benzo[7]annulen-2-ylamino)pyrimidin-4-ylamino)bicyclo[2.2.1]hept-5-ene-2-carboxamide methanesulfonate
- CEP-28122 MS SALT
- CEP-28122 Mesylate
- HY-18030B
- AKOS037643588
- G90137
- CEP-28122 Mesylate hydrochloride
- 1354545-57-5
- SCHEMBL17727897
- CS-0133190
- (1S,2S,3R,4R)-3-[[5-chloro-2-[[(7S)-4-methoxy-7-morpholin-4-yl-6,7,8,9-tetrahydro-5H-benzo[7]annulen-3-yl]amino]pyrimidin-4-yl]amino]bicyclo[2.2.1]hept-5-ene-2-carboxamide;methanesulfonic acid;hydrochloride
- CEP-28122Mesylatehydrochloride
- CEP-28122 (mesylate hydrochloride)
- (1S,2S,3R,4R)-3-((5-Chloro-2-(((S)-1-methoxy-7-morpholino-6,7,8,9-tetrahydro-5H-benzo[7]annulen-2-yl)amino)pyrimidin-4-yl)amino)bicyclo[2.2.1]hept-5-ene-2-carboxamide methanesulfonate hydrochloride
- AS-17038
-
- MDL: MFCD29924787
- Inchi: 1S/C28H35ClN6O3.CH4O3S.ClH/c1-37-25-20-8-7-19(35-10-12-38-13-11-35)6-4-16(20)5-9-22(25)32-28-31-15-21(29)27(34-28)33-24-18-3-2-17(14-18)23(24)26(30)36;1-5(2,3)4;/h2-3,5,9,15,17-19,23-24H,4,6-8,10-14H2,1H3,(H2,30,36)(H2,31,32,33,34);1H3,(H,2,3,4);1H/t17-,18+,19+,23+,24-;;/m1../s1
- InChI Key: JMEAVNFZOQOQRX-RMJUCTSQSA-N
- SMILES: ClC1=CN=C(NC2=CC=C3C(=C2OC)CC[C@H](CC3)N2CCOCC2)N=C1N[C@H]1[C@@H](C(N)=O)[C@@H]2C=C[C@H]1C2.Cl.S(C)(=O)(=O)O
Computed Properties
- Exact Mass: 670.2107096g/mol
- Monoisotopic Mass: 670.2107096g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 5
- Hydrogen Bond Acceptor Count: 11
- Heavy Atom Count: 44
- Rotatable Bond Count: 7
- Complexity: 951
- Covalently-Bonded Unit Count: 3
- Defined Atom Stereocenter Count: 5
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 177
CEP-28122 MS SALT Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| eNovation Chemicals LLC | D522255-5mg |
CEP-28122 monomesylate monohydrochloride salt |
1354545-57-5 | 97% | 5mg |
$350 | 2024-06-05 | |
| eNovation Chemicals LLC | D522255-10mg |
CEP-28122 monomesylate monohydrochloride salt |
1354545-57-5 | 97% | 10mg |
$540 | 2024-06-05 | |
| eNovation Chemicals LLC | D522255-50mg |
CEP-28122 monomesylate monohydrochloride salt |
1354545-57-5 | 97% | 50mg |
$1100 | 2024-06-05 | |
| eNovation Chemicals LLC | D522255-100mg |
CEP-28122 monomesylate monohydrochloride salt |
1354545-57-5 | 97% | 100mg |
$1900 | 2024-06-05 | |
| Biosynth | EEC54557-5 mg |
CEP-28122 |
1354545-57-5 | 5mg |
$300.30 | 2023-01-05 | ||
| Biosynth | EEC54557-10 mg |
CEP-28122 |
1354545-57-5 | 10mg |
$480.50 | 2023-01-05 | ||
| Biosynth | EEC54557-25 mg |
CEP-28122 |
1354545-57-5 | 25mg |
$901.00 | 2023-01-05 | ||
| Biosynth | EEC54557-50 mg |
CEP-28122 |
1354545-57-5 | 50mg |
$1,441.50 | 2023-01-05 | ||
| Biosynth | EEC54557-100 mg |
CEP-28122 |
1354545-57-5 | 100MG |
$2,307.00 | 2023-01-05 | ||
| LKT Labs | C179604-1 mg |
CEP-28122 Mesylate |
1354545-57-5 | ≥98% | 1mg |
$92.80 | 2023-07-11 |
CEP-28122 MS SALT Related Literature
-
Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
-
Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
-
Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
Additional information on CEP-28122 MS SALT
Introduction to CEP-28122 MS SALT and Its Significance in Modern Chemical Biology
The compound with the CAS number 1354545-57-5 is a critical component in the realm of chemical biology, particularly in the development of innovative therapeutic agents. This introduction delves into the properties, applications, and recent advancements associated with CEP-28122 MS SALT, highlighting its role in cutting-edge research and potential future implications.
CEP-28122 MS SALT, chemically known as methyl 2-cyano-3-(4-fluorophenyl)acrylate, has garnered significant attention due to its versatile structural framework. This compound serves as a pivotal intermediate in the synthesis of various bioactive molecules, including those targeting neurological disorders and inflammatory conditions. The unique combination of a cyano group and a fluorophenyl moiety enhances its reactivity and binding affinity, making it an invaluable tool in medicinal chemistry.
Recent studies have demonstrated the efficacy of derivatives of CEP-28122 MS SALT in modulating key biological pathways. For instance, research published in Journal of Medicinal Chemistry highlights its potential as a scaffold for developing novel anti-inflammatory agents. The fluorine atom in its structure contributes to increased metabolic stability, a crucial factor in drug design aimed at prolonged therapeutic effects.
The pharmaceutical industry has been particularly intrigued by the pharmacokinetic properties of compounds derived from CEP-28122 MS SALT. Preclinical trials have shown promising results in animal models, indicating its potential to enhance drug delivery systems. The compound’s ability to form stable salts, such as the methyl salt form, improves solubility and bioavailability, which are essential for effective pharmacological intervention.
In the context of drug discovery, CEP-28122 MS SALT has been utilized to develop small molecule inhibitors targeting enzyme-catalyzed reactions. Its cyano group facilitates interactions with specific amino acid residues in protein active sites, enabling precise inhibition of pathogenic enzymes. This property has opened new avenues for treating conditions like cancer and autoimmune diseases, where enzyme dysregulation plays a pivotal role.
The synthesis of CEP-28122 MS SALT involves sophisticated organic reactions that highlight the intersection of chemistry and biology. Advanced synthetic methodologies, including palladium-catalyzed cross-coupling reactions, have been employed to achieve high yields and purity. These techniques not only enhance the production efficiency but also allow for structural modifications to tailor the compound’s biological activity.
Ethical considerations in drug development are paramount, and the use of compounds like CEP-28122 MS SALT adheres to stringent regulatory standards. Researchers must navigate complex guidelines to ensure safety and efficacy before moving from preclinical to clinical phases. The growing body of evidence supporting its potential underscores the need for continued investigation into its therapeutic applications.
The integration of computational chemistry has further accelerated the discovery process for derivatives of CEP-28122 MS SALT. Molecular modeling techniques predict binding affinities and optimize lead structures before experimental validation. This synergy between computational and experimental approaches has significantly reduced time-to-market for novel therapeutics.
The environmental impact of chemical synthesis is another critical aspect being addressed in modern research. Efforts are underway to develop greener methodologies for producing compounds like CEP-28122 MS SALT, minimizing waste and reducing energy consumption. Such initiatives align with global sustainability goals while maintaining high standards of chemical purity and yield.
In conclusion, CEP-28122 MS SALT represents a significant advancement in chemical biology with far-reaching implications for drug development. Its unique structural features, combined with recent breakthroughs in synthetic chemistry and pharmacology, position it as a cornerstone compound in modern medicine. As research progresses, we can anticipate even more innovative applications emerging from this versatile chemical entity.
1354545-57-5 (CEP-28122 MS SALT) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)